Cas no 17955-46-3 (Tributyl(trimethylsilyl)stannane)

Tributyl(trimethylsilyl)stannane structure

17955-46-3 structure

Product Name:Tributyl(trimethylsilyl)stannane

CAS No:17955-46-3

Molecular Formula:C₁₂H₂₇Sn^.C₃H₁₀Si

Molecular Weight:364.24978

MDL:MFCD00054903

CID:133734

PubChem ID:6364993

Tributyl(trimethylsilyl)stannane Properties

Names and Identifiers

- Stannane,tributyl(trimethylsilyl)-
- Tributylstannyltrimethylsilane
- TRIBUTYL(TRIMETHYLSILYL)STANNANE
- tributyltin,trimethylsilicon
- TRIMETHYLSILYLTRI-N-BUTYLTIN
- TRI-n-BUTYLSTANNYLTRIMETHYLSILANE
- (Tributylstannyl)trimethylsilane
- (Trimethylsilyl)tributylstannane
- (Trimethylsilyl)tributyltin
- (Trimethylsilyl)tri-n-butyltin
- Bu3Sn-SiMe3
- Trimethyl(tributylstannyl)silane
- Trimethylsilyltri-n-butyltin 97%
- Trimethyl(tributylstannyl)silane 97%
- (Tributylstannyl)trimethylsilane 97%
- Silane, trimethyl(tributylstannyl)-
- CS-0107270
- tri-n-butyl(trimethyl-silyl)stannane
- MZUUBYSIDDKUKE-UHFFFAOYSA-N
- SY103909
- n-Bu3SnSi(CH3)3
- Tributyl(trimethylsilyl)stannane, purum, >=97.0% (GC)
- AKOS015908872
- C15H36SiSn
- Stannane, tributyl(trimethylsilyl)-
- Trimethyl(tributylstannyl)silane, 97%
- 17955-46-3
- H10085
- AMY7687
- J-502570
- MFCD00054903
- DTXSID90422853
- +Expand
- MDL： MFCD00054903
- InChIKey： MZUUBYSIDDKUKE-UHFFFAOYSA-N
- Inchi： InChI=1S/3C4H9.C3H9Si.Sn/c3*1-3-4-2;1-4(2)3;/h3*1,3-4H2,2H3;1-3H3;
- SMILES： C[Si](C)([Sn](CCCC)(CCCC)CCCC)C

Computed Properties

Exact Mass: 364.16100
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 3
Monoisotopic Mass: 364.160830g/mol
Heavy Atom Count: 17
Complexity: 104
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0Å²

Experimental Properties

LogP: 6.25210
PSA: 0.00000
Refractive Index: n20/D 1.488(lit.)
Boiling Point: 102-103℃/0.5mmHg(lit.)
Flash Point: 113℃(235.4℉)(lit.)
Color/Form: Colorless Transparent Liquid
Solubility: Not determined
Density: 1.040(lit.)

Tributyl(trimethylsilyl)stannane Security Information

WGK Germany：3
Safety Term：6.1(b)
Safety Instruction： 35-36/37/39-45-60-61
Packing Group：III
Packing Group：III
Risk Phrases：R21
Hazard Level：6.1(b)
Dangerous goods sign： T N
Hazardous Material transportation number：UN 2788 6.1/PG 3
Hazard Statement： H301-H312-H315-H319-H372-H410
Warning Statement： P273-P280-P301+P310+P330-P302+P352+P312-P305+P351+P338-P501
Storage Condition：储存在氩气中
PackingGroup：Ⅲ
Risk Phrases： 21-25-36/38-48/23/25-50/53
Signal Word：Danger
TSCA：No
HazardClass：6.1
FLUKA BRAND F CODES：10-21

Tributyl(trimethylsilyl)stannane Customs Data

HS CODE：29319090

Tributyl(trimethylsilyl)stannane Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0027JR-1g	Stannane, tributyl(trimethylsilyl)-	17955-46-3	96%	1g	$65.00	2024-06-18
A2B Chem LLC	AB02295-1g	Tributylstannyltrimethylsilane	17955-46-3	97%	1g	$41.00	2024-04-20
Aaron	AR0027S3-250mg	Stannane, tributyl(trimethylsilyl)-	17955-46-3	98%	250mg	$18.00
abcr	AB106650-10 g	Trimethylsilyltri-n-butyltin; .	17955-46-3		10 g	€430.80	2023-07-20
eNovation Chemicals LLC	D916841-5g	Trimethyl(tributylstannyl)silane	17955-46-3	97%	5g	$235	2022-07-29
Fluorochem	S16775-2.5g	Tributylstannyltrimethylsilane	17955-46-3	95%	2.5g	￡101.00	2022-02-28
TRC	T896365-10mg	Tributyl(trimethylsilyl)stannane	17955-46-3		10mg	$ 50.00	2022-06-02
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T99940-1g	Tributyltin,trimethylsilicon	17955-46-3	95%	1g	¥940.0	2023-09-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T854724-1g	Tributylstannyltrimethylsilane	17955-46-3	95%	1g	￥374.40	2022-09-28
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY103909-5g	Trimethyl(tributylstannyl)silane	17955-46-3	≥97%	5g	¥1685.00	2024-07-09

Tributyl(trimethylsilyl)stannane Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:17955-46-3)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:17955-46-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Tributyl(trimethylsilyl)stannane Related Literature

1. Acylsilanes: valuable organosilicon reagents in organic synthesis

Hui-Jun Zhang,Daniel L. Priebbenow,Carsten Bolm Chem. Soc. Rev. 2013 42 8540
2. Silylstannation of terminal alkynes using a recyclable palladium(0) catalyst immobilised in an ionic liquid

Ivan Hemeon,Robert D. Singer Chem. Commun. 2002 1884
3. Highly regio- and stereoselective silylstannation of allenes catalyzed by phosphine-free palladium complexes

Masilamani Jeganmohan,Muthian Shanmugasundaram,Kuo-Jui Chang,Chien-Hong Cheng Chem. Commun. 2002 2552
4. Silylstannations of α,β-unsaturated carbonyl compounds via the generation of Bu3Sn? in ionic liquids

Steven Dickson,Darrell Dean,Robert. D. Singer via the generation of Bu3Sn? in ionic liquids. Steven Dickson Darrell Dean Robert. D. Singer Chem. Commun. 2005 4474
5. Copper-catalyzed α-selective hydrostannylation of alkynes for the synthesis of branched alkenylstannanes

H. Yoshida,A. Shinke,Y. Kawano,K. Takaki Chem. Commun. 2015 51 10616
6. Cyclization reactions of bis(allenes) for the synthesis of polycarbo(hetero)cycles

Benito Alcaide,Pedro Almendros,Cristina Aragoncillo Chem. Soc. Rev. 2014 43 3106
7. Catalytic bismetallative multicomponent coupling reactions: scope, applications, and mechanisms

Hee Yeon Cho,James P. Morken Chem. Soc. Rev. 2014 43 4368
8. A remarkable regiocontrol in the palladium-catalyzed silylstannylation of fluoroalkylated alkynes – highly regio- and stereoselective synthesis of multi-substituted fluorine-containing alkenes

Tsutomu Konno,Ryoko Kinugawa,Takashi Ishihara,Shigeyuki Yamada Org. Biomol. Chem. 2014 12 1611
9. Recent synthetic applications of α-amido sulfones as precursors of N-acylimino derivatives

Enrico Marcantoni,Alessandro Palmieri,Marino Petrini Org. Chem. Front. 2019 6 2142
10. Synthesis and modification of octafluoro[2.2]paracyclophane (parylene AF4)

Craig Hicks,Brendan Duffy,Gráinne C. Hargaden Org. Chem. Front. 2014 1 716

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